Cas no 67777-12-2 (3-Methylbutanimidamide)

• Product Name: 3-Methylbutanimidamide
• CAS No: 67777-12-2
• Molecular Formula: C₅H₁₂N₂
• Molecular Weight: 100.16218
• CID: 1086352
• PubChem ID: 5067946

3-Methylbutanimidamide Properties

Names and Identifiers

• 3-Methylbutanimidamide
• 3-Methyl-Butyramidine
• 3-methylbutanamidine
• AC1NNFCO
• AG-G-56848
• Ambcb4012906
• CTK5C6665
• isobutyl amidine
• isovaleramidine
• SCHEMBL295045
• AKOS000194830
• NWMAYMXDONWXTE-UHFFFAOYSA-N
• DTXSID80407997
• 67777-12-2
• EN300-65043
• 3-Methylbutanimidamide x1hcl

• MDL： MFCD05663314
• InChIKey： NWMAYMXDONWXTE-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H12N2/c1-4(2)3-5(6)7/h4H,3H2,1-2H3,(H3,6,7)
• SMILES： CC(C)CC(=N)N

Computed Properties

• Exact Mass: 100.10016
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 100.1
• Heavy Atom Count: 7
• Complexity: 66.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 49.9A^2

Experimental Properties

• PSA: 49.87
• Refractive Index: 1.468
• Boiling Point: 134.3°C at 760 mmHg
• Flash Point: 35°C
• Density: 0.95

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Carboxamidines